Cas no 171596-29-5 (Tadalafil)

• Product Name: Tadalafil
• CAS No: 171596-29-5
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• MDL: MFCD07771966
• CID: 65896
• PubChem ID: 110635
• Update Time: 2025-07-24

Tadalafil Chemical and Physical Properties

Names and Identifiers

• Cialis
• (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• Tadalafil
• Cialis(Tadalafil)
• Tadalafil solution
• Calais
• (6R,12aR)-6-(benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,12,12a tetrahydropyrazino [1',2':1,6] pyrido[3,4b] indole1,4(6H,7H)-dione
• Tadalafei
• Tadanafil
• Tildenafil
• Cialis (Tadanafil)
• IC 351
• Adcirca
• ICOS 351
• GF 196960
• UK 336017
• Tadalafil iMpurity
• Ic351
• Tadalafil(Cialis)
• 742SXX0ICT
• (6R,12AR)-6-(benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido
• Resistant to 95 test raw materials
• Anti detection 94 health nourishing kidney raw materials
• TADALAFIL COMPONENT OF ENTADFI
• 1xoz
• DB00820
• TADALAFIL; CIALIS
• HMS2051N17
• ENTADFI COMPONENT TADALAFIL
• Trans-tadalafil
• NCGC00168781-01
• A23556
• PYRAZINO(1',2':1,6)PYRIDO(3,4-B)INDOLE-1,4-DIONE, 6-(1,3-BENZODIOXOL-5-YL)-2,3,6,7,12,12A-HEXAHYDRO-2-METHYL-, (6R-12AR)-
• AB00639969-08
• tadalafilum
• TADALAFIL [EMA EPAR]
• MLS001424132
• CIA
• AB00639969_09
• Tadalafil (JAN/USP/INN)
• LY450190
• Adcirca (TN)
• BDBM14777
• Tadalafil mylan
• (6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1,2,1,6]pyrido[3,4-b]indole-1,4-dione
• Tadalafil 100 microg/mL in Acetonitrile
• SCHEMBL33333
• DTXSID9046786
• (6R,3,6,7,12,12a-Hexahydro-2-methyl-6-[3,4-(methylenedioxy)phenyl]pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• AR-270/43507798
• ALYQ
• (6R,12aR)-6-(1,3-benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• BRD-K93645900-001-04-8
• WOXKDUGGOYFFRN-IIBYNOLFSA-N
• TADALAFIL (MART.)
• HY-90009A
• (2R,8R)-2-(2H-1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• AB00639969_10
• Tadalafil- Bio-X
• HSDB 7303
• (-)-Tadalafil (6R ,12aS) diastereomer
• TADALAFIL [INN]
• BT164435
• Tox21_112642_1
• (6R,12aR)-6-(benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• NSC 759172
• SW197603-2
• 1242099-07-5
• D02008
• MLS001195644
• TADALAFIL [ORANGE BOOK]
• NSC759172
• DTXCID7026786
• (6R,12aR) 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• CCG-100973
• Tadalafil specified impurity A
• Tadalafil (6R ,12aS)- Lilly
• TADALAFIL (USP-RS)
• 171488-03-2
• GF196960
• LY-450190
• G04BE08
• (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• TADALAFIL [VANDF]
• Tadalafil 1.0 mg/ml in Acetonitrile
• 6-BENZO[1,3]DIOXOL-5-YL-2-METHYL-2,3,6,7,12,12A-HEXAHYDRO-PYRAZINO[1',2':1,6]PYRIDO[3,4-B]INDOLE-1,4-DIONE
• Pharmakon1600-01505639
• HMS2235L21
• AB42193
• HMS3884G19
• SR-05000001940-1
• (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1,2:1,6]pyrido[3,4-b]indole-1,4-dione
• CHEBI:71940
• Z1501485354
• (2R,8R)-2-(2H-1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(10),11(16),12,14-tetraene-4,7-dione
• (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• Tadalafila
• (-)-Tadalafil (6R)
• GTPL7299
• NSC-750236
• Tadalafil (Cialis)
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R-trans)-
• NCGC00263909-02
• zalutia
• TADALAFIL [MART.]
• SR-05000001940
• EX-A2644
• 1,3-benzodioxol-5-yl(methyl)[?]dione
• TADALAFIL (USP MONOGRAPH)
• Tadalafil [USAN:INN:BAN]
• (6R,12 aR)-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• MLS001165782
• SMR000466321
• AKOS015892559
• Cialis (TN)
• Tadalafil [USAN]
• TADALAFIL [WHO-DD]
• (6R,12aR)-6-(Benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione
• TADALAFIL [MI]
• CHEMBL779
• NSC-759172
• Cialis, Tadalafil
• TADALAFIL [JAN]
• (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• TADALAFIL [USP-RS]
• TADALAFIL [USP MONOGRAPH]
• s1512
• rel-(6R,12aR)-6-(Benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione
• CS-1414
• CAS-171596-29-5
• (6R,12aR)-2,3,6,7,12,12a-Hexahydro-2-methyl-6-(3,4-methylenedioxyphenyl)pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• MLS006010126
• GF-196960
• NSC 750236
• Tadalafilo
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R,12aR)-
• Pyrazino[1',6]pyrido[3,4-b]indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12ahexahydro-2-methyl-, (6R,12aR)-
• Tox21_112642
• KS-1117
• TADALAFIL [HSDB]
• Q424156
• TADLIQ
• MLS000759426
• Tadalafil Lilly
• UNII-742SXX0ICT
• TADALAFIL (EP MONOGRAPH)
• TADALAFIL [EP MONOGRAPH]
• NS00006532
• 6-(1,3-benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[2',1':6,1]pyrido[3,4-b]indole-1,4-dione
• NSC750236
• IC-351
• MFCD07771966
• (6R,12aR)-2,3,6,7,12,12a-Hexahydro-2-methyl-6-(3,4-(methylenedioxy)phenyl) pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• 171596-29-5
• pyrazino
• (6R,12aR) 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino [1',2':1,6] pyrido[3,4-b]indole-1,4-dione
• AMY10321
• NC00223
• Zalutia (TN)
• Cacao Pigment
• 171596-27-3
• Resistance detection 94 health care raw materials
• Crepis base
• Anti - 90 health care kidney raw materials
• Resistance to 90 test materials
• OPSYNVI COMPONENT TADALAFIL
• Tadalafil?
• BRD-K93645900-001-11-3
• 1ST10246
• BRD-K93645900-001-12-1

• MDL： MFCD07771966
• Inchi： 1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21-/m1/s1
• InChI Key： WOXKDUGGOYFFRN-IIBYNOLFSA-N
• SMILES： O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1C)=O

Computed Properties

• Exact Mass: 389.13800
• Monoisotopic Mass: 389.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 296-303°C
• Boiling Point: 679.1°C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.705
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 74.87000
• LogP: 2.08710
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Solubility: Estimated 220 mg/l in water at 25 ℃
• Specific Rotation: +71° (c=1, CHCl3)

Tadalafil Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H319
• Warning Statement： P210-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• RTECS：UQ4431050
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on Tadalafil

Tadalafil Chemical Structure and Properties (171596-29-5): A Comprehensive Analysis

Tadalafil (CAS: 171596-29-5) is a potent phosphodiesterase type 5 (PDE5) inhibitor widely recognized for its therapeutic applications in treating erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). Its molecular formula, C₂₂H₁₉N₃O₄, and unique tricyclic structure contribute to its prolonged half-life (~17.5 hours), distinguishing it from other PDE5 inhibitors like sildenafil. Researchers emphasize its high selectivity for PDE5, which minimizes off-target effects. The compound's stability under physiological conditions and bioavailability (~40%) make it a subject of ongoing pharmacokinetic studies. Recent advancements in crystallography have further elucidated its binding mechanisms, aiding in the design of next-generation analogs.

Tadalafil (171596-29-5) in Erectile Dysfunction Treatment: Efficacy and Clinical Insights

As a first-line therapy for erectile dysfunction, Tadalafil (171596-29-5) offers a 36-hour therapeutic window, earning it the nickname "the weekend pill." Clinical trials demonstrate a 70-80% efficacy rate, with improved outcomes for patients with comorbid conditions like diabetes. Its mechanism involves enhancing nitric oxide (NO)-mediated vasodilation in the corpus cavernosum. Emerging studies explore its potential in female sexual dysfunction, though results remain preliminary. Patients frequently search for dosage guidelines (5mg, 10mg, 20mg) and interactions with nitrates or alpha-blockers, highlighting the need for clear medical communication.

Tadalafil (171596-29-5) for Pulmonary Hypertension: Mechanisms and Therapeutic Benefits

Beyond ED, Tadalafil (171596-29-5) is FDA-approved for pulmonary arterial hypertension (PAH), where it reduces pulmonary vascular resistance by targeting PDE5 in lung tissue. Research indicates significant improvements in 6-minute walk distance (6MWD) and hemodynamic parameters. Its once-daily dosing (40mg) improves compliance compared to shorter-acting alternatives. Investigations into its anti-inflammatory and antifibrotic effects suggest broader applications in chronic lung diseases, though further validation is needed.

Tadalafil (171596-29-5) Safety and Side Effects: What Patients Need to Know

While generally well-tolerated, Tadalafil (171596-29-5) may cause headaches, dyspepsia, or back pain due to PDE11 inhibition. Rare but serious risks include priapism and sudden hearing loss. Pharmacovigilance data underscore its safety in long-term use, but contraindications with nitrate therapies remain critical. Recent pharmacogenomic studies explore genetic variants affecting drug metabolism, paving the way for personalized dosing strategies.

Future Research Directions for Tadalafil (171596-29-5): Beyond ED and PAH

Innovative studies probe Tadalafil's (171596-29-5) potential in neuroprotection, Raynaud’s phenomenon, and benign prostatic hyperplasia (BPH). Preclinical data suggest it may enhance cognitive function by modulating cerebral blood flow. Its role in COVID-19-related vascular complications is under investigation, reflecting the compound's versatility. Patent expirations have spurred generic production, increasing accessibility while driving research into novel formulations (e.g., sublingual tablets).